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Compound of Interest

Compound Name: 2-(3-Mercaptophenyl)acetic acid

Cat. No.: B013651 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(3-Mercaptophenyl)acetic acid, also known by its IUPAC name 2-(3-sulfanylphenyl)acetic

acid, is a bifunctional organic compound featuring both a carboxylic acid and a thiol group

attached to a phenyl ring at the meta position.[1] This unique structure makes it a versatile

building block in synthetic and medicinal chemistry. The presence of the reactive thiol and

carboxylic acid moieties allows for a wide range of chemical modifications, positioning it as a

valuable intermediate in the synthesis of more complex molecules and potential therapeutic

agents.[2] This guide provides a comprehensive overview of its chemical identity, properties,

synthesis, and potential applications, with a focus on its relevance to researchers in drug

development.

Chemical Identity and Properties
A clear definition of a compound's properties is fundamental for its application in research and

development. The key identifiers and physicochemical properties of 2-(3-
Mercaptophenyl)acetic acid are summarized below.
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Property Value Source

IUPAC Name 2-(3-sulfanylphenyl)acetic acid [1]

CAS Number 63271-86-3 [1][3]

Molecular Formula C₈H₈O₂S [1][3]

Molecular Weight 168.21 g/mol [1][3]

Synonyms

3-Mercaptophenylacetic Acid,

(3-mercaptophenyl)acetic acid,

2-(3-thiolphenyl)acetic acid,

Benzeneacetic acid, 3-

mercapto-

[3]

Appearance Solid

Purity ≥98% (Commercially available) [3]

SMILES C1=CC(=CC(=C1)S)CC(=O)O [3]

InChIKey
BIPWQAXQJQOPHM-

UHFFFAOYSA-N
[1]

Topological Polar Surface Area

(TPSA)
37.3 Å² [3]

logP 1.6024 [3]

Hydrogen Bond Donors 2 [3]

Hydrogen Bond Acceptors 2 [3]

Rotatable Bonds 2 [3]

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 2-(3-
Mercaptophenyl)acetic acid is not readily available in the reviewed literature, a well-

documented procedure for its isomer, 4-mercaptophenylacetic acid, provides a viable synthetic

strategy that can likely be adapted. The synthesis of the 4-mercapto isomer involves a multi-

step process starting from 4-aminophenylacetic acid.[4]
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A plausible synthetic workflow for 2-(3-Mercaptophenyl)acetic acid, based on the synthesis of

its isomer, is proposed below.

Proposed Synthetic Pathway

3-Aminophenylacetic acid Diazonium Salt Intermediate

 Diazotization 
 (NaNO₂, HCl, 0°C) Xanthogenate Ester

 Xanthate Formation 
 (Potassium Ethyl Xanthogenate) 2-(3-Mercaptophenyl)acetic acid

 Hydrolysis 
 (KOH, Ethanol/Water, Reflux) 

Click to download full resolution via product page

Caption: Proposed synthesis of 2-(3-Mercaptophenyl)acetic acid.

Experimental Protocol (Adapted from the synthesis of 4-
mercaptophenylacetic acid)[4]
Step 1: Diazotization of 3-Aminophenylacetic Acid

A solution of sodium nitrite in water is added dropwise at 0°C to a stirred suspension of 3-

aminophenylacetic acid in aqueous hydrochloric acid.

The reaction mixture is stirred at the same temperature for an additional 45 minutes to

ensure complete formation of the diazonium salt.

Step 2: Formation of the Xanthogenate Ester

The cold diazonium salt solution is then added dropwise at room temperature to a solution of

potassium ethyl xanthogenate in aqueous sodium hydroxide.

The mixture is heated to approximately 45°C until the evolution of nitrogen gas ceases.

After cooling, the pH is adjusted to 1 with concentrated hydrochloric acid, and the resulting

xanthogenate ester is extracted with an organic solvent like ether.

Step 3: Hydrolysis to 2-(3-Mercaptophenyl)acetic Acid
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The solvent is removed from the extract, and the crude ester is dissolved in ethanol.

A solution of potassium hydroxide in water is added, and the mixture is refluxed for several

hours (e.g., 20 hours).

A significant portion of the ethanol is removed by distillation under reduced pressure.

The remaining aqueous phase is cooled, acidified with concentrated hydrochloric acid, and

extracted with ether.

The ether extract is dried over a drying agent (e.g., sodium sulfate), and the solvent is

evaporated to yield the crude 2-(3-Mercaptophenyl)acetic acid, which can be further

purified by recrystallization.

Applications in Research and Drug Development
The unique bifunctionality of 2-(3-Mercaptophenyl)acetic acid makes it a compound of

interest for various applications in chemical biology and drug discovery.

Versatile Synthetic Building Block
The thiol and carboxylic acid groups can be selectively modified to introduce a variety of

functionalities, making this compound a versatile scaffold for constructing complex molecular

architectures.[2] These resulting structures are often explored for their potential biological

activities or unique photophysical properties.[2]

Native Chemical Ligation
Derivatives of mercaptophenylacetic acid are utilized in native chemical ligation (NCL), a

powerful technique for the total chemical synthesis of large peptides and proteins.[2] The thiol

group can act as a catalyst in these reactions. For instance, the isomer 4-mercaptophenylacetic

acid (MPAA) is a well-known catalyst for NCL.[5]
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Role in Native Chemical Ligation

Peptide 1 with
C-terminal Thioester

Thioester-linked Intermediate
 Transthioesterification 
 (Aryl Thiol Catalyst) 

Peptide 2 with
N-terminal Cysteine

Ligated Peptide with
Native Peptide Bond

 Intramolecular S-to-N Acyl Shift 

Click to download full resolution via product page

Caption: General workflow of Native Chemical Ligation.

Potential as an Enzyme Inhibitor
The aryl thioether carboxylic acid scaffold is present in numerous biologically active

compounds.[2] Notably, derivatives of mercaptoacetic and mercaptophenylacetic acids have

been explored as inhibitors of metallo-β-lactamases, which are enzymes responsible for

bacterial resistance to β-lactam antibiotics.[2] While no specific enzyme inhibition data for 2-(3-
Mercaptophenyl)acetic acid has been found, its structural similarity to known inhibitors

suggests it could be a valuable starting point for the design of novel enzyme inhibitors.

Signaling Pathway Interactions
Currently, there is no direct evidence in the scientific literature linking 2-(3-
Mercaptophenyl)acetic acid to specific signaling pathways. However, the broader class of

phenylacetic acids has been studied in various biological contexts. For researchers interested

in exploring the potential biological effects of this compound, investigating its impact on

pathways known to be modulated by related small molecules could be a fruitful area of

research.

Conclusion
2-(3-Mercaptophenyl)acetic acid is a readily accessible bifunctional molecule with significant

potential as a building block in synthetic and medicinal chemistry. While specific biological data

for this compound is currently limited, its structural motifs are present in molecules with known
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biological activities, particularly as enzyme inhibitors. The detailed synthetic protocol for its

isomer provides a clear path for its laboratory-scale production. Further research into the

biological activities and potential signaling pathway interactions of 2-(3-
Mercaptophenyl)acetic acid and its derivatives is warranted and could lead to the discovery

of novel therapeutic agents or chemical probes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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